Cas no 18772-36-6 (Cyclodecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20-eicosamethyl-)

• Product Name: Cyclodecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20-eicosamethyl-
• CAS No: 18772-36-6
• MF: C₂₀H₆₀O₁₀Si₁₀
• MW: 741.539416313171
• CID: 187963
• PubChem ID: 519601
• Update Time: 2025-04-19

Cyclodecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20-eicosamethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclodecasiloxane,2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20-eicosamethyl-
• Eicosamethyl-cyclodecasiloxane
• 2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20-icosamethyl-1,3,5,7,9,11,13,15,17,19-decaoxa-2,4,6,8,10,12,14,16,18,20-decasilacycloicosane
• EICOSAMETHYLCYCLODECASILOXANE
• Cyclodecasiloxane, eicosamethyl-
• Q27294476
• NS00120646
• 2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20-Icosamethylcyclodecasiloxane #
• CYCLODECASILOXANE, 2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20-EICOSAMETHYL-
• Icosamethyl-cyclodecasiloxane
• SCHEMBL1087120
• DTXSID9066411
• 18772-36-6
• UNII-YDP9OL0I11
• 2,2,4,4,6,6,8,8,10,10,12,12,14,14,16,16,18,18,20,20-Icosamethylcyclodecasiloxane
• CYCLOMETHICONE 10
• YDP9OL0I11
• CDNNKGWZSNSADW-UHFFFAOYSA-N

• Inchi： 1S/C20H60O10Si10/c1-31(2)21-32(3,4)23-34(7,8)25-36(11,12)27-38(15,16)29-40(19,20)30-39(17,18)28-37(13,14)26-35(9,10)24-33(5,6)22-31/h1-20H3
• InChI Key： CDNNKGWZSNSADW-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1

Computed Properties

• Exact Mass: 740.187913
• Monoisotopic Mass: 740.187913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 0
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3

Experimental Properties

• Density: 0.98
• Boiling Point: 451.8°Cat760mmHg
• Flash Point: 219.9°C
• Refractive Index: 1.438
• PSA: 92.30000
• LogP: 7.18400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes